3-(4-Isobutoxy-piperidine-1-sulfonyl)-benzoic acid

• Molecular Formula: C16H23NO5S
• Molecular Weight: 341.4 g/mol
• IUPAC Name: 3-[4-(2-methylpropoxy)piperidin-1-yl]sulfonylbenzoic acid
• InChI: InChI=1S/C16H23NO5S/c1-12(2)11-22-14-6-8-17(9-7-14)23(20,21)15-5-3-4-13(10-15)16(18)19/h3-5,10,12,14H,6-9,11H2,1-2H3,(H,18,19)
• InChI Key: BBJSYNCYNRRWEU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC1CCN(CC1)S(=O)(=O)C2=CC=CC(=C2)C(=O)O

Description

3-(4-Isobutoxy-piperidine-1-sulfonyl)-benzoic acid is a useful research compound. Its molecular formula is C16H23NO5S and its molecular weight is 341.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of N,N-Diisopropylethylamine (0.0078 ml, 0.045 mmol) in THF (1 ml) is added to 4-Isobutoxy-piperidine (0.008 g, 0.05 mmol) followed by a solution of 3-(Chlorosulfonyl)benzoic acid (9.93 mg, 0.045 mmol) and shaken at room temperature for 48 hours. The solution is evaporated under vacuum to afford 3-(4-Isobutoxy-piperidine-1-sulfonyl)-benzoic acid which is used without purification; [M+H]+ 342.00